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Compound of Interest

Compound Name:
1-Methyl-2-oxopyrrolidine-3-

carboxylic acid

Cat. No.: B1284075 Get Quote

CAS Number: 30932-84-4

This technical guide provides a comprehensive overview of 1-Methyl-2-oxopyrrolidine-3-
carboxylic acid, a heterocyclic compound of interest to researchers and professionals in the

fields of organic synthesis and drug discovery. While specific experimental data for this

compound is limited in publicly available literature, this guide consolidates available information

and provides context based on related chemical structures.

Chemical and Physical Properties
Quantitative data for 1-Methyl-2-oxopyrrolidine-3-carboxylic acid is primarily available from

chemical suppliers. A summary of its key properties is presented below.
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Property Value Source

CAS Number 30932-84-4
J&K Scientific[1], BLD

Pharm[2]

Molecular Formula C₆H₉NO₃ J&K Scientific[1]

Molecular Weight 143.14 g/mol J&K Scientific[1]

IUPAC Name
1-methyl-2-oxopyrrolidine-3-

carboxylic acid
J&K Scientific[1]

SMILES CN1CCC(C1=O)C(=O)O J&K Scientific[1]

InChI Key
LRQXSOWYUQJAOH-

UHFFFAOYSA-N
J&K Scientific[1]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 1-Methyl-2-oxopyrrolidine-3-carboxylic
acid are not extensively described in peer-reviewed literature. However, based on the

synthesis of structurally similar compounds, a plausible synthetic route can be proposed. The

synthesis of various N-substituted 5-oxopyrrolidine-3-carboxylic acids often involves the aza-

Michael addition of a primary amine to itaconic acid.[3][4]

Proposed Synthetic Pathway
A potential synthesis for 1-Methyl-2-oxopyrrolidine-3-carboxylic acid could involve the

reaction of methylamine with itaconic acid. This reaction would proceed via a Michael addition

followed by cyclization to form the pyrrolidone ring.
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Proposed synthesis of 1-Methyl-2-oxopyrrolidine-3-carboxylic acid.

General Experimental Protocol for N-Substituted 5-
Oxopyrrolidine-3-carboxylic Acid Synthesis (Adapted
from related syntheses)[3][4]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve itaconic

acid in a suitable solvent, such as water or a high-boiling point alcohol.

Addition of Amine: Add an equimolar amount of methylamine to the solution. The addition

may be performed at room temperature or under cooling, depending on the reactivity.

Reaction: Heat the reaction mixture to reflux and maintain for several hours. The progress of

the reaction can be monitored by Thin Layer Chromatography (TLC).

Workup: After completion, cool the reaction mixture to room temperature. If a precipitate

forms, it can be collected by filtration. If no precipitate forms, the solvent is removed under

reduced pressure.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system to yield the final product.
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Analytical Methods
The characterization of 1-Methyl-2-oxopyrrolidine-3-carboxylic acid would typically involve a

combination of spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be crucial for

confirming the structure, including the presence of the N-methyl group, the pyrrolidone ring

protons, and the carboxylic acid proton.

Mass Spectrometry (MS): To confirm the molecular weight of the compound.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the

carboxylic acid O-H and C=O stretches, and the amide C=O stretch of the lactam.

High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.

A reversed-phase column with a mobile phase consisting of a mixture of water and a polar

organic solvent (e.g., acetonitrile or methanol) with an acidic modifier (e.g., formic acid or

trifluoroacetic acid) would be a suitable starting point.
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General experimental and analytical workflow.
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Biological Significance and Signaling Pathways
There is currently no specific information in the scientific literature regarding the biological

activity or the involvement of 1-Methyl-2-oxopyrrolidine-3-carboxylic acid in any signaling

pathways.

Research on structurally related pyrrolidine carboxamides has shown that this chemical

scaffold can exhibit inhibitory activity against enzymes such as the enoyl acyl carrier protein

reductase (InhA) from Mycobacterium tuberculosis. This suggests that derivatives of 2-

oxopyrrolidine-3-carboxylic acid could be explored for their potential as antimicrobial agents.

However, it is important to emphasize that this is an extrapolation and not direct evidence of

the activity of the title compound.

Given the lack of specific data, a diagram illustrating a known signaling pathway for this

compound cannot be provided. Instead, a logical diagram representing the general process of

investigating the biological activity of a novel compound is presented below.
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Logical workflow for biological activity investigation.

Conclusion
1-Methyl-2-oxopyrrolidine-3-carboxylic acid is a chemical entity with a defined structure and

CAS number. While detailed experimental and biological data are scarce, this guide provides a

framework for its potential synthesis, analysis, and avenues for future research. The

information presented here, based on the properties of related compounds, can serve as a

valuable starting point for scientists and researchers interested in exploring the chemistry and

potential applications of this molecule. Further research is warranted to fully elucidate its

properties and biological functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1284075?utm_src=pdf-custom-synthesis
https://www.jk-sci.com/products/a011556802
https://www.bldpharm.com/products/30932-84-4.html
https://www.mdpi.com/1422-0067/24/9/7966
https://pmc.ncbi.nlm.nih.gov/articles/PMC9415606/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9415606/
https://www.benchchem.com/product/b1284075#1-methyl-2-oxopyrrolidine-3-carboxylic-acid-cas-number
https://www.benchchem.com/product/b1284075#1-methyl-2-oxopyrrolidine-3-carboxylic-acid-cas-number
https://www.benchchem.com/product/b1284075#1-methyl-2-oxopyrrolidine-3-carboxylic-acid-cas-number
https://www.benchchem.com/product/b1284075#1-methyl-2-oxopyrrolidine-3-carboxylic-acid-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1284075?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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